Cas no 1400645-25-1 (3-(4-Bromophenyl)-1-isopropylpyrazole)

• Product Name: 3-(4-Bromophenyl)-1-isopropylpyrazole
• CAS No: 1400645-25-1
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• MDL: MFCD22421503
• CID: 3047702
• PubChem ID: 74788636
• Update Time: 2025-05-25

3-(4-Bromophenyl)-1-isopropylpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-1-isopropylpyrazole

• MDL： MFCD22421503
• Inchi： 1S/C12H13BrN2/c1-9(2)15-8-7-12(14-15)10-3-5-11(13)6-4-10/h3-9H,1-2H3
• InChI Key： OHLLJFAQBMVRSI-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=CC(C2=CC=C(Br)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Bromophenyl)-1-isopropylpyrazole

Comprehensive Overview of 3-(4-Bromophenyl)-1-isopropylpyrazole (CAS No. 1400645-25-1)

3-(4-Bromophenyl)-1-isopropylpyrazole (CAS No. 1400645-25-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a bromophenyl group and an isopropyl substituent, which contribute to its diverse applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery, material science, and as a building block for more complex molecules.

The compound's CAS number 1400645-25-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its pyrazole core is a common motif in medicinal chemistry, often associated with bioactive properties. The presence of the 4-bromophenyl group enhances its utility in cross-coupling reactions, a topic highly searched in synthetic chemistry forums. Recent trends in AI-driven drug design have also highlighted the importance of such intermediates, as they are frequently used in machine learning models to predict novel drug candidates.

In the context of green chemistry, 3-(4-Bromophenyl)-1-isopropylpyrazole is often discussed for its role in sustainable synthesis. Researchers are increasingly interested in optimizing its production to minimize environmental impact, aligning with global ESG (Environmental, Social, and Governance) goals. This aligns with frequent searches for eco-friendly chemical synthesis and green solvents, making the compound relevant to contemporary discussions.

From a technical perspective, the compound's physical and chemical properties are well-documented, including its melting point, solubility, and stability under various conditions. These details are crucial for laboratory applications and are often queried in chemical property databases. The isopropyl group in its structure also contributes to its lipophilicity, a key factor in pharmacokinetic studies, which is a hot topic in drug development circles.

The versatility of 3-(4-Bromophenyl)-1-isopropylpyrazole extends to its use in material science, where it serves as a precursor for advanced polymers and coatings. This application is particularly relevant to industries focusing on high-performance materials, a trending topic in engineering and nanotechnology forums. Additionally, its structural analogs are frequently explored in computational chemistry studies, leveraging molecular docking simulations to identify potential therapeutic targets.

In summary, 3-(4-Bromophenyl)-1-isopropylpyrazole (CAS No. 1400645-25-1) is a multifaceted compound with broad applications across scientific disciplines. Its relevance to drug discovery, sustainable chemistry, and material innovation ensures its continued prominence in research and industrial settings. As the scientific community increasingly integrates AI and automation into chemical workflows, compounds like this will remain at the forefront of innovation.